Cas no 185747-98-2 (Imidazo[5,1-b]thiazole-7-carboxaldehyde)

• Product Name: Imidazo[5,1-b]thiazole-7-carboxaldehyde
• CAS No: 185747-98-2
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 114621
• PubChem ID: 22390357
• Update Time: 2025-11-02

Imidazo[5,1-b]thiazole-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[5,1-b]thiazole-7-carboxaldehyde
• imidazo[5,1-b][1,3]thiazole-7-carbaldehyde
• Imidazo[5,1-b]thiazole-7-carboxaldehyde (9CI)
• Z1216848221
• SCHEMBL5237665
• 185747-98-2
• NIHCWUFNKJFVBM-UHFFFAOYSA-N
• 7-Formylimidazo[5,1-b]thiazole
• 7-Formyl-imidazo[5,1-b]thiazole
• IMIDAZO[4,3-B][1,3]THIAZOLE-7-CARBALDEHYDE
• EN300-7339752
• DTXSID50625368

• Inchi： 1S/C6H4N2OS/c9-3-5-6-8(4-7-5)1-2-10-6/h1-4H
• InChI Key： NIHCWUFNKJFVBM-UHFFFAOYSA-N
• SMILES： S1C=CN2C=NC(C=O)=C12

Computed Properties

• Exact Mass: 152.00452
• Monoisotopic Mass: 152.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 34.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on Imidazo[5,1-b]thiazole-7-carboxaldehyde

Imidazo[5,1-b]thiazole-7-carboxaldehyde (CAS 185747-98-2): A Versatile Heterocyclic Building Block for Modern Chemistry

The imidazo[5,1-b]thiazole scaffold has emerged as a privileged structure in medicinal chemistry and materials science, with imidazo[5,1-b]thiazole-7-carboxaldehyde (CAS 185747-98-2) serving as a particularly valuable synthetic intermediate. This heterocyclic aldehyde combines the electron-rich characteristics of both imidazole and thiazole rings with the reactive aldehyde functionality, making it a multifunctional building block for diverse chemical transformations.

Recent trends in pharmaceutical research highlight growing interest in imidazo[5,1-b]thiazole derivatives, particularly as potential kinase inhibitors and antimicrobial agents. The 7-carboxaldehyde derivative offers unique opportunities for structure-activity relationship studies through facile condensation reactions, a feature that has attracted attention from drug discovery teams worldwide. Computational chemistry studies suggest that the imidazo[5,1-b]thiazole core may exhibit favorable binding interactions with biological targets, explaining its prevalence in current medicinal chemistry programs.

The synthetic utility of imidazo[5,1-b]thiazole-7-carboxaldehyde extends beyond pharmaceuticals. Materials scientists have explored its use in constructing conjugated organic frameworks for optoelectronic applications. The compound's ability to participate in both nucleophilic and electrophilic reactions makes it particularly valuable for creating π-extended systems with tailored electronic properties. Recent publications demonstrate its incorporation into organic semiconductors with promising charge transport characteristics.

From a chemical perspective, CAS 185747-98-2 exhibits several noteworthy features. The aldehyde group at the 7-position shows reactivity typical of aromatic aldehydes but with modified electronic properties due to the fused imidazo-thiazole system. This electronic modulation affects both the carbonyl reactivity and the overall molecular polarity, creating opportunities for selective transformations. The compound's stability under various conditions has been documented in multiple synthetic studies, confirming its practicality as a synthetic intermediate.

Current market analysis indicates rising demand for imidazo[5,1-b]thiazole derivatives, driven by pharmaceutical research into targeted therapies. The 7-carboxaldehyde variant serves as a key precursor for numerous biologically active compounds under investigation. Suppliers report increasing inquiries about this specific derivative, reflecting its growing importance in both academic and industrial settings. Proper handling and storage recommendations typically include protection from moisture and prolonged exposure to light to maintain optimal purity.

Environmental and safety considerations for imidazo[5,1-b]thiazole-7-carboxaldehyde follow standard laboratory chemical protocols. While not classified as highly hazardous, appropriate personal protective equipment is recommended during handling. The compound's environmental fate and toxicity profile continue to be subjects of ongoing research, particularly as its derivatives enter more advanced stages of pharmaceutical development.

Analytical characterization of CAS 185747-98-2 typically employs HPLC, NMR spectroscopy, and mass spectrometry. The distinctive 1H-NMR pattern of the imidazo[5,1-b]thiazole system, particularly the deshielded aldehyde proton, provides a reliable fingerprint for quality control. Modern analytical techniques have enabled precise determination of purity levels required for sensitive applications in both medicinal chemistry and materials science.

The future outlook for imidazo[5,1-b]thiazole-7-carboxaldehyde appears promising, with several patent applications filed in recent years covering novel derivatives and synthetic methods. Its versatility as a molecular scaffold continues to inspire innovation across multiple chemistry disciplines. As research into heterocyclic compounds advances, this particular aldehyde derivative is likely to maintain its status as a valuable tool for chemical discovery and development.